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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B3150577 Get Quote

An In-Depth Technical Guide to N-Chloroacetyl-DL-alanine

For researchers, scientists, and professionals in drug development, N-Chloroacetyl-DL-
alanine is a key reagent and building block in synthetic organic chemistry. This guide provides

a comprehensive overview of its chemical properties, a detailed experimental protocol for a

related synthesis, and a workflow visualization to support laboratory applications.

Core Compound Properties
N-Chloroacetyl-DL-alanine is an alanine derivative utilized primarily in the synthesis of

peptides and other modified amino acids.[1][2][3] Its chloroacetyl group provides a reactive site

for nucleophilic substitution, making it a valuable intermediate for creating peptide bonds and

for the N-terminal modification of peptides.
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Property Value Citations

Molecular Formula C₅H₈ClNO₃ [1][2][4][5][6]

Molecular Weight 165.57 g/mol [1][2][4][5][6]

CAS Number 1190-32-5 [5]

Physical State Solid [5]

Appearance White [5]

Melting Point 125 °C [5][7]

Purity ≥98% [5][6]

Topological Polar Surface Area

(TPSA)
66.4 Å² [6]

LogP -0.1855 [6]

Hydrogen Bond Acceptors 2 [6]

Hydrogen Bond Donors 2 [6]

Rotatable Bonds 3 [6]

Experimental Protocol: Synthesis of a Related
Derivative
While N-Chloroacetyl-DL-alanine is typically commercially available, understanding its

synthesis chemistry is crucial. The following protocol details the synthesis of a closely related

compound, N-Chloroacetyl-DL-alanine ethyl ester, which illustrates the fundamental reaction

of chloroacetylation of an alanine derivative.[8]

Materials:
DL-alanine ethyl ester hydrochloride

Chloroacetyl chloride

Dichloroethane
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50% Aqueous sodium hydroxide (NaOH)

Saturated salt solution (brine)

Magnesium sulfate (MgSO₄)

Procedure:
Reaction Setup: In a suitable reaction vessel, prepare a rapidly stirred mixture of 10 g (0.064

mole) of DL-alanine ethyl ester hydrochloride and 10.2 g (0.128 mole) of 50% aqueous

sodium hydroxide in 80 ml of dichloroethane.

Cooling: Cool the mixture to a temperature between 0°C and 5°C using an ice bath.

Addition of Chloroacetyl Chloride: Prepare a solution of 7.2 g (0.064 mole) of chloroacetyl

chloride in 20 ml of dichloroethane. Add this solution dropwise to the cooled, stirring mixture.

Maintain the temperature between 0°C and 5°C throughout the addition.

Reaction Progression: After the addition is complete, allow the reaction mixture to gradually

warm to room temperature.

Incubation: Let the mixture stand for 3 hours to ensure the reaction goes to completion.

Workup and Isolation:

Transfer the mixture to a separatory funnel and wash it with 50 ml of a saturated salt

solution.

Separate the organic layer.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Solvent Evaporation: Remove the solvent (dichloroethane) from the filtrate by evaporation

under reduced pressure. The resulting solid is the N-Chloroacetyl-DL-alanine ethyl ester

product.
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Synthesis Workflow
The logical flow of the synthesis protocol is visualized below. This diagram outlines the key

steps from reagent preparation to final product isolation.

Preparation Reaction Isolation & Purification

Mixture Preparation
(DL-alanine ethyl ester HCl, NaOH, Dichloroethane)

Cool Mixture
(0-5 °C)

Reagent Solution
(Chloroacetyl Chloride in Dichloroethane)

Dropwise Addition
(Reagent to Mixture)

Stirring Warm to RT &
Incubate (3 hrs) Wash with Brine Dry Organic Layer

(MgSO4) Evaporate Solvent Isolate Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Chloroacetyl-DL-alanine ethyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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